Cas no 2191187-26-3 (4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine)
4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2191187-26-3
- AKOS040874174
- 4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine
- F6790-2794
- 4-Methoxy-6-[4-[(tetrahydro-2H-pyran-4-yl)methyl]-1-piperazinyl]pyrimidine
-
- Inchi: 1S/C15H24N4O2/c1-20-15-10-14(16-12-17-15)19-6-4-18(5-7-19)11-13-2-8-21-9-3-13/h10,12-13H,2-9,11H2,1H3
- InChI Key: HVIAXOVAEQHWFU-UHFFFAOYSA-N
- SMILES: C1=NC(N2CCN(CC3CCOCC3)CC2)=CC(OC)=N1
Computed Properties
- Exact Mass: 292.18992602g/mol
- Monoisotopic Mass: 292.18992602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 50.7Ų
Experimental Properties
- Density: 1.149±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 463.4±45.0 °C(Predicted)
- pka: 7.57±0.10(Predicted)
4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6790-2794-2μmol |
4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine |
2191187-26-3 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6790-2794-5μmol |
4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine |
2191187-26-3 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6790-2794-10μmol |
4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine |
2191187-26-3 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6790-2794-20μmol |
4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine |
2191187-26-3 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6790-2794-1mg |
4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine |
2191187-26-3 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6790-2794-2mg |
4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine |
2191187-26-3 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6790-2794-3mg |
4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine |
2191187-26-3 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6790-2794-4mg |
4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine |
2191187-26-3 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6790-2794-5mg |
4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine |
2191187-26-3 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6790-2794-10mg |
4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine |
2191187-26-3 | 10mg |
$118.5 | 2023-09-07 |
4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine
4-Methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine: A Comprehensive Overview
The compound 4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine (CAS No. 2191187-26-3) is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms. The presence of a methoxy group at the 4-position and a piperazine moiety at the 6-position, further substituted with an oxane (tetrahydropyran) methyl group, contributes to its unique chemical properties and potential biological activities.
Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The piperazine ring in this compound is known to enhance bioavailability and improve the pharmacokinetic profile of drugs. Moreover, the oxane group introduces steric hindrance and hydrophobicity, which can influence the compound's interaction with biological targets. These features make 4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine a promising candidate for further exploration in drug development.
One of the most notable applications of this compound is its potential as an anticancer agent. Pyrimidine derivatives have been extensively studied for their ability to inhibit key enzymes involved in cell proliferation and survival. For instance, research has shown that certain pyrimidine-based compounds can target DNA gyrase and topoisomerase IV, enzymes critical for bacterial DNA replication. While this compound's exact mechanism of action remains under investigation, its structural similarity to known anticancer agents suggests it may have analogous biological effects.
In addition to its therapeutic potential, 4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine has also been explored for its role in enzyme inhibition and receptor modulation. The methoxy group at the 4-position is known to enhance lipophilicity and improve membrane permeability, which are essential properties for drug candidates. Furthermore, the piperazine moiety can act as a hydrogen bond donor or acceptor, facilitating interactions with protein targets.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various biological targets. Molecular docking studies have revealed that 4-methoxy-6-{4-[(oxan
2191187-26-3 (4-methoxy-6-{4-[(oxan-4-yl)methyl]piperazin-1-yl}pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)